Cas no 88599-09-1 (1H-Pyrazole, 3-methyl-4-nitroso-)

• Product Name: 1H-Pyrazole, 3-methyl-4-nitroso-
• CAS No: 88599-09-1
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 627452
• PubChem ID: 54349593
• Update Time: 2025-04-19

1H-Pyrazole, 3-methyl-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-methyl-4-nitroso-
• 5-methyl-4-nitroso-1H-pyrazole
• DTXSID10710749
• SCHEMBL14168857
• 88599-09-1
• 3-methyl-4-nitroso-1h-pyrazole
• SCHEMBL18583899

• Inchi： 1S/C4H5N3O/c1-3-4(7-8)2-5-6-3/h2H,1H3,(H,5,6)
• InChI Key： UEUDYFOIBXDZPJ-UHFFFAOYSA-N
• SMILES： O=NC1C=NNC=1C

Computed Properties

• Exact Mass: 111.043261792g/mol
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.1Ų